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Compound of Interest

Compound Name: UC2288

Cat. No.: B2932852 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive overview of the recommended procedures for

the disposal of UC2288, a p21 attenuator used in cancer research. While a specific Safety

Data Sheet (SDS) with explicit disposal instructions is not readily available as the compound is

not classified as hazardous under REACH Regulation (EC) No. 1907/2006, adherence to

general laboratory best practices for chemical waste is essential.[1]

Storage and Handling of UC2288
Proper storage is the first step in safe chemical management. UC2288 is a solid compound

and should be handled with care in a laboratory setting. Below is a summary of recommended

storage conditions from various suppliers.
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Parameter Condition Source

Form Solid

Storage Temperature (Short-

term)
2-8°C or +4°C

Storage Temperature (Long-

term)
-20°C [2][3]

Stock Solution Stability Up to 6 months at -20°C

Special Conditions

Protect from light, keep

desiccated (hygroscopic), OK

to freeze.

Shipping Condition Ambient temperature [3]

Storage Class 11 - Combustible Solids

Step-by-Step Disposal Protocol for UC2288
The following protocol is a general guideline based on standard laboratory procedures for non-

hazardous and combustible solid chemical waste. Always consult with your institution's

Environmental Health and Safety (EHS) department for specific requirements.

1. Waste Identification and Segregation:

Solid UC2288 Waste: Unused or expired pure UC2288 powder.

Contaminated Labware: Items such as pipette tips, tubes, flasks, and gloves that have come

into direct contact with UC2288.

Liquid Waste: Solutions containing UC2288 (e.g., from cell culture media or dissolved stock

solutions).

2. Solid Waste Disposal:

Container: Place pure UC2288 powder and grossly contaminated items (e.g., weighing

boats, contaminated wipes) into a designated, labeled hazardous waste container for solid
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chemical waste. The container should be sealable and made of a compatible material.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name ("UC2288"), and the approximate quantity.

Storage: Store the sealed waste container in a designated, secure area away from heat and

ignition sources, as it is a combustible solid.

3. Contaminated Labware Disposal:

Sharps: Needles, syringes, and other sharps contaminated with UC2288 should be disposed

of in a designated sharps container for chemical contamination.

Non-Sharps: Non-sharp contaminated items like gloves, pipette tips, and plasticware should

be collected in a separate, clearly labeled bag or container for solid chemical waste.

4. Liquid Waste Disposal:

Collection: Collect all liquid waste containing UC2288 in a sealable, leak-proof container. Do

not mix with other incompatible waste streams.

Labeling: Label the container with "Hazardous Waste," the chemical name ("UC2288"), the

solvent(s) used (e.g., DMSO, Ethanol), and the estimated concentration.

Neutralization/Treatment: Do not attempt to neutralize or treat the waste unless it is a

specifically approved institutional procedure.

Disposal: Do not pour liquid waste containing UC2288 down the drain. This is prohibited for

most chemical waste.[4]

5. Final Disposal:

EHS Pickup: Once the waste containers are full, arrange for a pickup by your institution's

EHS department. Follow their specific procedures for waste manifest and pickup requests.

Experimental Workflow for UC2288 Disposal
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To provide a clear visual guide, the following diagram outlines the logical steps for the proper

segregation and disposal of waste generated from experiments involving UC2288.
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UC2288 Waste Disposal Workflow

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

UC2288 waste, thereby protecting personnel and the environment. Always prioritize safety and

consult institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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